4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide

• Molecular Formula: C15H17BrN6OS
• Molecular Weight: 409.3 g/mol
• IUPAC Name: 4-bromo-1-methyl-N-(4-pyridin-2-ylpiperazine-1-carbothioyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H17BrN6OS/c1-20-10-11(16)13(19-20)14(23)18-15(24)22-8-6-21(7-9-22)12-4-2-3-5-17-12/h2-5,10H,6-9H2,1H3,(H,18,23,24)
• InChI Key: RVARBCZSZGAFRY-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)NC(=S)N2CCN(CC2)C3=CC=CC=N3)Br

Description

4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide, also known as BRL-15572, is a compound that has gained attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide acts as a selective antagonist of the neuropeptide Y2 receptor, which is involved in the regulation of anxiety and depression. By blocking the activity of this receptor, 4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide reduces anxiety and depressive symptoms.
Biochemical and Physiological Effects:
4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide has been shown to reduce anxiety and depressive symptoms in preclinical studies. It has also been found to reduce drug-seeking behavior in animal models of addiction. However, its effects on other physiological systems are not well understood.

Advantages and Limitations for Lab Experiments

One advantage of 4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide is its selectivity for the neuropeptide Y2 receptor, which reduces the risk of off-target effects. However, its effects on other physiological systems are not well understood, and further research is needed to fully understand its potential therapeutic applications.

Future Directions

There are several future directions for research on 4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide. One area of focus could be the development of more selective neuropeptide Y2 receptor antagonists. Another area of focus could be the investigation of 4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide's potential in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder. Additionally, further research is needed to fully understand the biochemical and physiological effects of 4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide.

Synthesis Methods

The synthesis of 4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide involves a series of chemical reactions that start with the condensation of 4-bromo-1-methyl-1H-pyrazole-3-carboxylic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-pyridinyl)piperazine to form the corresponding amide. Finally, the thioamide is obtained by reacting the amide with Lawesson's reagent.

Scientific Research Applications

4-bromo-1-methyl-N-{[4-(2-pyridinyl)-1-piperazinyl]carbothioyl}-1H-pyrazole-3-carboxamide has been extensively studied for its potential therapeutic applications. It has been shown to have anxiolytic and antidepressant effects in preclinical studies. It has also been found to have potential in the treatment of drug addiction and withdrawal symptoms.